Cas no 2886-33-1 (L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt)
L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt is a protected derivative of L-aspartic acid, where the carboxyl groups are esterified with benzyl groups and the amino group is stabilized as a p-toluenesulfonate salt. This modification enhances solubility in organic solvents and improves handling in peptide synthesis. The dibenzyl ester protection prevents unwanted side reactions during coupling steps, while the p-toluenesulfonate counterion ensures stability and facilitates purification. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and other applications requiring selective deprotection. Its crystalline form allows for precise weighing and consistent performance in synthetic workflows.
2886-33-1 structure
Product Name:L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt
CAS No:2886-33-1
MF:C25H27NO7S
MW:485.549386262894
MDL:MFCD00065188
CID:43527
PubChem ID:24869614
Update Time:2025-05-28
L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid dibenzyl ester 4-toluenesulfonate
- Dibenzyl (2S)-2-aminobutanedioate 4-toluenesulfonate
- L-Aspartic acid dibenzyl ester p-toluenesulfonate salt
- H-Asp(OBzl)-Obzl.TosOH
- H-Asp(OBzl)-OBzl·TosOH
- 1,4-Dibenzyl L-Aspartate p-Toluenesulfonate
- (S)-Dibenzyl 2-aminosuccinate 4-methylbenzenesulfonate
- H-Asp(OBzl)-OBzl · p-tosylate
- H-Asp(OBzl)-OBzl TosOH
- H-Asp(OBzl)-Obzl.Tos
- H-Asp(OBzl)-OBzl·TOS L-Aspartic acid dibenzyl ester tosylate
- H-ASP(OBZL)-OBZL•TOSOH
- L-Aspartic acid dibenzyl ester tosylate
- H-Asp(OBzl)-OBzl
- H-Asp(OBzl)-OBzl·Tos-OH
- L-Aspartic Acid 1,4-Dibenzyl Ester p-Toluenesulfonate
- L-Aspartic acid dibe
- L-Aspartic acid dibenzyl ester-p-toluenesulfonate
- L-aspatic acid dibenzyl ester toluene-p-sulfonate salt
- L-Asp-maleinimide
- TosOH
- AKOS015924128
- 2886-33-1
- 1,4-dibenzyl (2S)-2-aminobutanedioate; 4-methylbenzene-1-sulfonic acid
- AS-12248
- dibenzyl (S)-aspartate p-toluene-sulfonic acid salt
- L-Aspartic acid, dibenzyl ester p-toluenesulfonate
- L-Aspartic acid dibenzyl ester p-toluenesulfonate
- aspartic acid dibenzyl ester tosylate
- AKOS015895481
- dibenzyl (S)-aspartate p-toluenesulfonic acid salt
- CS-W014435
- l-aspartic acid dibenzyl ester p-tolue-nesulfonate
- J-300070
- dibenzyl (2S)-2-aminobutanedioate;4-methylbenzenesulfonic acid
- H-Asp(OBzl)-OBzl inverted exclamation mark currencyTosOH
- C2711
- Maybridge1_003976
- H-Asp(OBzl)-OBzl.Tos-OH
- L-Aspartic acid, bis(phenylmethyl) ester, 4-methylbenzenesulfonate
- I10544
- L-Aspartic acid dibenzyl ester p-toluenesulfonate salt, 98%
- HMS552M16
- AC-19187
- L-aspartic acid dibenzyl ester p-toluene sulfonic acid salt
- Asp(OBzl)-Obzl.TosOH
- HY-W013719
- Dibenzyl L-aspartate p-toluenesulfonate
- HLMUYZYLPUHSNV-NTISSMGPSA-N
- SCHEMBL5396953
- dibenzyl L-aspartate paratoluenesulfonate
- AM81638
- MFCD00065188
- L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt
-
- MDL： MFCD00065188
- Inchi： 1S/C18H19NO4.C7H8O3S/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,16H,11-13,19H2;2-5H,1H3,(H,8,9,10)/t16-;/m0./s1
- InChI Key： HLMUYZYLPUHSNV-NTISSMGPSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CC(=O)OCC1C=CC=CC=1)N)=O
- BRN： 3647510
Computed Properties
- Exact Mass: 485.15100
- Monoisotopic Mass: 485.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 580
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 133
Experimental Properties
- Color/Form: Not determined
- Melting Point: 157.0 to 161.0 deg-C
- Boiling Point: 455.3°C at 760 mmHg
- Flash Point: 455.3 °C at 760 mmHg
- PSA: 141.37000
- LogP: 5.21340
- Solubility: Not determined
- Specific Rotation: 9 º (c=1 in chloroform)
L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany：3
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：3-10-21
- Safety Term：S22;S24/25
- Storage Condition：Store at room temperature
L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011427-5g |
L-Aspartic acid dibenzyl ester-p-toluenesulfonate |
2886-33-1 | 98% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 011427-25g |
L-Aspartic acid dibenzyl ester-p-toluenesulfonate |
2886-33-1 | 98% | 25g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 011427-100g |
L-Aspartic acid dibenzyl ester-p-toluenesulfonate |
2886-33-1 | 98% | 100g |
￡66.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H800741-5g |
L-Aspartic acid dibenzyl ester p-toluenesulfonate salt |
2886-33-1 | 98% | 5g |
￥47.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H800741-25g |
L-Aspartic acid dibenzyl ester p-toluenesulfonate salt |
2886-33-1 | 98% | 25g |
￥119.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H800741-100g |
L-Aspartic acid dibenzyl ester p-toluenesulfonate salt |
2886-33-1 | 98% | 100g |
￥371.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H800741-500g |
L-Aspartic acid dibenzyl ester p-toluenesulfonate salt |
2886-33-1 | 98% | 500g |
￥1,411.00 | 2022-01-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L14340-25g |
H-Asp(OBzl)-Obzl.TosOH |
2886-33-1 | 25g |
¥186.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L14340-5g |
H-Asp(OBzl)-Obzl.TosOH |
2886-33-1 | 5g |
¥56.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L14340-100g |
H-Asp(OBzl)-Obzl.TosOH |
2886-33-1 | 100g |
¥556.0 | 2021-09-09 |
L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2886-33-1)L-天冬氨酸双苄酯对甲苯磺酸盐
Order Number:LE26562350
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
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L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
2886-33-1 (L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2886-33-1)L-天冬氨酸双苄酯对甲苯磺酸盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry